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Cat. No.: B1667175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-191011 is a potent small molecule opener of the large-conductance Ca²⁺-activated

potassium (BKCa) channels, also known as KCa1.1 or Maxi-K channels.[1][2] Activation of

these channels plays a crucial role in regulating neuronal excitability, vascular tone, and

smooth muscle function. Consequently, BMS-191011 is a valuable tool for investigating the

physiological and pathophysiological roles of BKCa channels and holds potential as a

neuroprotective agent.[1] These application notes provide detailed protocols for the dissolution

and use of BMS-191011 in various in vitro experimental settings.

Physicochemical Properties and Solubility
BMS-191011 is a crystalline solid with poor aqueous solubility, necessitating the use of organic

solvents for the preparation of stock solutions.[3][4]

Table 1: Solubility of BMS-191011 in Common Solvents
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100 - 337.19 10 - 125

Sonication or

ultrasound may be

required to achieve

higher concentrations.

[1][2][4][5] It is

recommended to use

newly opened,

anhydrous DMSO as

hygroscopicity can

affect solubility.[2]

Ethanol 15 3

DMF ~27 10

DMSO:PBS (pH 7.2)

(1:1)
~0.81 0.3

Molecular Weight of BMS-191011: 370.71 g/mol [1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM BMS-191011 Stock
Solution in DMSO
Materials:

BMS-191011 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of BMS-191011 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 37.07 mg of BMS-191011.

Dissolution: Add the appropriate volume of anhydrous DMSO to the BMS-191011 powder in

a sterile microcentrifuge tube.

Mixing: Vortex the solution vigorously until the powder is completely dissolved. If necessary,

sonicate the solution for short intervals to aid dissolution.[2][5]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles.[2] Store the aliquots at -20°C for up to one month or at -80°C for up to two years.[2]

[6]

Usage: Before use, thaw the aliquot at room temperature and ensure that no precipitate has

formed.[6]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

BMS-191011 stock solution (e.g., 100 mM in DMSO)

Appropriate cell culture medium or experimental buffer

Procedure:

Serial Dilution: Perform serial dilutions of the high-concentration stock solution in your

desired cell culture medium or buffer to achieve the final working concentration.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.
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Example Dilution: To prepare a 100 µM working solution from a 100 mM stock, perform a

1:1000 dilution (e.g., add 1 µL of the 100 mM stock to 999 µL of medium).

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

[6]

Signaling Pathway of BMS-191011
BMS-191011 directly activates the BKCa channel, leading to an increase in potassium efflux.

This hyperpolarizes the cell membrane, making it less excitable.

BMS-191011 BKCa Channel
(KCa1.1)

Activates K+ EffluxIncreases Membrane
Hyperpolarization

Leads to
Cellular Response

(e.g., Vasodilation, Decreased
Neuronal Excitability)

Results in

Click to download full resolution via product page

BMS-191011 signaling pathway.

Experimental Workflow
A typical workflow for an in vitro experiment using BMS-191011 involves cell culture, treatment

with the compound, and subsequent analysis of the cellular response.
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1. Cell Culture
(e.g., HEK293, Neurons)

2. Prepare BMS-191011
Working Solution

3. Treat Cells with
BMS-191011

4. Incubate for
Desired Time

5. Perform Assay
(e.g., Electrophysiology,

Calcium Imaging, Viability Assay)

6. Data Analysis
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General experimental workflow.
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In Vitro Applications and Working Concentrations
BMS-191011 has been utilized in various in vitro models to study the function of BKCa

channels.

Table 2: Examples of BMS-191011 Usage in In Vitro
Assays

Cell Line/Tissue Assay Type
Working
Concentration

Observed Effect

HEK293 cells In Vitro Study Not specified

Used to study BK

channels expressed in

the brain.[1]

Xenopus laevis

oocytes expressing

human KCa1.1

Electrophysiology 1 µM

Increased maximum

potassium current to

126% of control.[4]

IGR39 and Panc-1

cells
Electrophysiology 20 - 40 µM

Activated BK channels

in IGR39 cells and led

to potentiation in

Panc-1 cells.[2][7]

Fmr1-/y dendrites Calcium Imaging 20 µM
Reduced calcium

transients.[8]

Cautions and Considerations
Solvent Effects: Always include a vehicle control (e.g., medium with the same final

concentration of DMSO) in your experiments to account for any effects of the solvent.

Compound Stability: Prepare fresh working solutions for each experiment and avoid

repeated freeze-thaw cycles of the stock solution.[2][6]

Cell Line Specificity: The potency and effects of BMS-191011 may vary between different

cell types.[7] It is advisable to perform dose-response experiments to determine the optimal

concentration for your specific model.
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Off-Target Effects: While BMS-191011 is a potent BKCa channel opener, the possibility of

off-target effects should be considered, especially at higher concentrations. In some cell

lines, it has been observed to activate other ion channels.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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